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Compound of Interest

Compound Name: 1-Tridecanol

Cat. No.: B3430168

An essential guide for researchers, scientists, and drug development professionals on the safe
and compliant disposal of 1-Tridecanol. This document outlines the necessary safety
precautions, logistical steps, and procedural guidelines to ensure the responsible management
of 1-Tridecanol waste in a laboratory setting.

Immediate Safety and Handling Precautions

1-Tridecanol is a fatty alcohol that may cause skin and eye irritation.[1][2] While it has low
acute toxicity, proper handling is crucial to minimize exposure and ensure a safe laboratory
environment.[3] Before handling, it is imperative to wear appropriate personal protective
equipment (PPE), including safety glasses or goggles, chemical-resistant gloves, and a lab
coat.[4][5] Work should be conducted in a well-ventilated area to avoid inhalation of any dust or
vapors. In case of accidental contact, flush eyes or skin with plenty of water for at least 15
minutes and seek medical attention if irritation persists.

Logistical and Disposal Plan

The disposal of 1-Tridecanol must comply with all federal, state, and local hazardous waste
regulations. It is crucial to consult your institution's environmental health and safety (EHS)
department for specific guidelines and to determine if 1-Tridecanol is classified as a hazardous
waste at your location. The U.S. Environmental Protection Agency (EPA) provides guidelines
for waste classification under the Resource Conservation and Recovery Act (RCRA).

Waste Collection and Storage:
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o Container: Use a designated, leak-proof, and clearly labeled waste container. The container
must be compatible with 1-Tridecanol and should not be made of aluminum, as it may be
attacked by the substance.

o Labeling: The waste container must be labeled with the words "Hazardous Waste" (if
applicable) and the full chemical name, "1-Tridecanol.”

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and strong acids. Ensure the
container is kept tightly closed when not in use.

Step-by-Step Disposal Procedure
» Waste Identification and Segregation:
o Determine if the 1-Tridecanol waste is contaminated with other chemicals.

o Ifitis pure or mixed with compatible solvents, it can be collected in a designated waste
container.

o Avoid mixing 1-Tridecanol waste with incompatible materials.
» Waste Collection:

o For solid 1-Tridecanol, carefully sweep the material and place it into the designated waste
container, minimizing dust generation.

o For liquid 1-Tridecanol, collect the leaking liquid in a sealable container and absorb any
remaining liquid with an inert absorbent material like sand or vermiculite before placing it
in the waste container.

o Container Management:
o Do not overfill the waste container. Leave adequate headspace to allow for expansion.
o Ensure the exterior of the container is clean and free of contamination.

o Arrange for Disposal:
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o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to arrange for the pickup and disposal of the 1-Tridecanol waste.

o Provide the waste contractor with accurate information about the composition of the
waste.

Note: Under no circumstances should 1-Tridecanol be disposed of down the drain or in regular
trash. It is toxic to aquatic life and must be managed as chemical waste.

Quantitative Data Summary

Property Value Reference
Molecular Formula C13H280
Molecular Weight 200.36 g/mol
Boiling Point 155-156 °C /15 mmHg
Melting Point 29-34 °C
Flash Point > 113 °C (> 235 °F) - closed
cup
Oral LD50 (rat) 17200 mg/kg
Dermal LD50 (rabbit) 5600 mg/kg

Disposal Workflow
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1-Tridecanol Disposal Workflow

Step 1: Assess Waste
- Pure or Contaminated?
- Solid or Liquid?

'

Step 2: Don Personal Protective Equipment (PPE)
- Safety Glasses
- Gloves
- Lab Coat

;

Step 3: Prepare Labeled Waste Container
- Compatible Material
- 'Hazardous Waste'
- '1-Tridecanol’

'

Step 4: Transfer Waste to Container

If Solid If Liquid

Solid: Sweep carefully @sorb with ine@

Step 5: Securely Close and Clean Container

;

Step 6: Store in Designated Waste Area
- Cool, Dry, Ventilated
- Away from Incompatibles

Step 7: Arrange for Professional Disposal

- Contact EHS or Licensed Contractor

Click to download full resolution via product page
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Caption: A flowchart illustrating the step-by-step procedure for the proper disposal of 1-
Tridecanol waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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